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Compound of Interest

Compound Name: NSC23925

CAS No.: 858474-14-3

Cat. No.: B609657

Get Quote

This document provides comprehensive guidance on the proper handling and disposal of

NSC23925 (CAS No. 858474-14-3), a P-glycoprotein (Pgp) inhibitor. Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to minimize

environmental impact. NSC23925 is classified as a hazardous substance, and all waste

generated from its use must be managed accordingly.

Hazard Identification and Classification
NSC23925 is categorized as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] All materials that have come into contact with NSC23925 are considered potentially

contaminated and must be handled as hazardous waste.[2]
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GHS Classification (in accordance with 29

CFR 1910)

Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Aquatic Toxicity Category 1

Chronic Aquatic Toxicity Category 1

Pictogram
alt text

alt text

Signal Word Warning

Hazard Statements
H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.[1]

Precautionary Statements

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product. P273: Avoid release to the

environment. P301 + P312: IF SWALLOWED:

Call a POISON CENTER or doctor/physician if

you feel unwell. P330: Rinse mouth. P391:

Collect spillage. P501: Dispose of

contents/container to an approved waste

disposal plant.[1]

Personal Protective Equipment (PPE)
Before beginning any handling or disposal procedures, all personnel must be equipped with the

appropriate PPE.

Gloves: Wear double chemotherapy-grade nitrile gloves. Change the outer glove

immediately if contaminated.[3]

Eye Protection: Use safety goggles with side shields.[1]
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Lab Coat: A non-permeable, solid-front gown with long sleeves and tight-fitting cuffs is

required.[3]

Respiratory Protection: A suitable respirator should be used when handling the powder form

to avoid dust formation.[1]

Step-by-Step Disposal Protocol
The disposal of NSC23925 and associated waste must be conducted in a manner that

prevents exposure and environmental contamination. Under no circumstances should this

chemical or its waste be disposed of down the drain or in regular trash.[4][5]

Step 1: Segregation of Waste

At the point of generation, immediately segregate all NSC23925 waste from other laboratory

waste streams.[6] This includes:

Non-Trace (Bulk) Chemical Waste: Unused or expired NSC23925 powder, stock solutions,

and any material with visible contamination or containing more than trace amounts.[7]

Trace-Contaminated Solid Waste: Items with minimal residual contamination, such as used

PPE (gloves, gowns), empty vials, plasticware, and absorbent pads.[7][8]

Contaminated Sharps: Needles, syringes, and other sharps contaminated with NSC23925.

[8]

Step 2: Waste Containment

Non-Trace (Bulk) Waste:

Collect unused NSC23925 powder and solutions in their original container if possible, or in

a designated, leak-proof, and sealable hazardous waste container.[4]

The container must be compatible with the chemical. For NSC23925, glass or high-density

polyethylene (HDPE) is appropriate.

Label the container clearly with a "Hazardous Waste" tag, identifying the contents as

"NSC23925" and noting its hazardous properties (Toxic, Ecotoxic).[6]
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Trace-Contaminated Solid Waste:

Place all contaminated disposable items (e.g., gloves, absorbent pads) into a designated

yellow chemotherapy waste bag.[8]

Once the bag is three-quarters full, seal it securely and place it inside a rigid, leak-proof

secondary container, also labeled as "Chemotherapeutic Waste".[2][5]

Contaminated Sharps:

Dispose of all contaminated sharps directly into a designated yellow, puncture-proof

sharps container specifically labeled for chemotherapy waste.[3][8]

Do not overfill the container; seal it when it is three-quarters full.[6]

Step 3: Storage and Collection

Store all sealed hazardous waste containers in a designated, secure Satellite Accumulation

Area (SAA) away from incompatible materials like strong acids, alkalis, and oxidizing agents.

[1][6]

Follow your institution's procedures to schedule a waste pickup. Contact your Environmental

Health and Safety (EHS) department for specific schedules and requirements.[2][5]

Step 4: Decontamination

All surfaces and equipment that may have come into contact with NSC23925 must be

decontaminated.

Use a detergent solution to clean the area, followed by a rinse with sterile water.[2] All

cleaning materials must be disposed of as trace-contaminated solid waste.[2]

Emergency Procedures: Spill Cleanup
Small Spills (<5 mL):

Alert personnel in the immediate area.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2023-06/FS%20Chemotherapy%20Waste%20DEC%202022%20HMK%20final.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.uwyo.edu/safety/procedures/sops/chemical/antineoplastic_administration_handling_disposal.pdf
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2023-06/FS%20Chemotherapy%20Waste%20DEC%202022%20HMK%20final.pdf
https://www.cpp.edu/ehs/all-pdfs/lab-safety-forms/hazardous-waste-disposal-guide-sheet-may-2025.pdf
https://dcchemicals.com/msds/MSDS_DC23598.html
https://www.cpp.edu/ehs/all-pdfs/lab-safety-forms/hazardous-waste-disposal-guide-sheet-may-2025.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.benchchem.com/product/b609657/docs?utm_src=pdf-body#proper-disposal-of-nsc23925-a-guide-for-laboratory-professionals
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609657?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wearing full PPE, cover the spill with absorbent pads.

Clean the area with a detergent solution and then rinse with water.

Collect all cleanup materials in a yellow chemotherapy waste bag for disposal.[3]

Large Spills (>5 mL):

Evacuate the area immediately.

Prevent others from entering.

Contact your institution's EHS or emergency response team for assistance.[3]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper segregation and

disposal of waste generated from work with NSC23925.
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Waste Generation
(Working with NSC23925)

Is the waste a
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Is it bulk chemical waste
(unused, expired, >3% residue)?

No

Place in Yellow
'Chemo Sharps' Container

Yes

Place in sealed, labeled
Hazardous Waste Container

(e.g., glass bottle)

Yes

Place in Yellow
'Chemotherapeutic Waste' Bag

No
(Trace-contaminated PPE,

labware, etc.)

Store in designated Satellite
Accumulation Area (SAA)

Place sealed bag in rigid
secondary container

Contact EHS for
Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of NSC23925 laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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